![molecular formula C12H12N2O3S B2968965 Spiro[1,3-dioxolane-2,7'-3,5,6,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine]-4'-one CAS No. 835632-37-6](/img/structure/B2968965.png)
Spiro[1,3-dioxolane-2,7'-3,5,6,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine]-4'-one
Cat. No. B2968965
M. Wt: 264.3
InChI Key: DKGMOQMJDITPEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08207172B2
Procedure details
To a stirring solution of ethyl 2-amino-4,7-dihydro-5H-spiro[1-benzothiophene-6,2′-[1,3]dioxolane]-3-carboxylate (40.0 g, 0.142 mol) in formamide (225 mL) was added ammonium formate (17.8 g, 0.282 mol). The resulting mixture was stirred with at 140° C. for 16 h, after which time the heterogeneous contents were removed from heating, and allowed to cool to rt. The contents were filtered, the solid filter cake was washed with water (2×60 mL), and suction dried overnight to afford the desired product as an off-white solid (33.0 g, 88%). 1H-NMR (DMSO-d6) δ 12.35 (broad s, 1H), 8.00 (s, 1H), 3.92 (s, 4H), 2.95 (t, 2H), 2.91 (s, 2H), 1.83 (t, 2H); LCMS RT=1.87 min; [M+H]+=265.2.
Quantity
40 g
Type
reactant
Reaction Step One
Name
Yield
88%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[S:3][C:4]2[CH2:19][C:14]3([O:18][CH2:17][CH2:16][O:15]3)[CH2:13][CH2:12][C:5]=2[C:6]=1[C:7](OCC)=[O:8].C([O-])=O.[NH4+].[CH:24]([NH2:26])=O>>[O:15]1[CH2:16][CH2:17][O:18][C:14]21[CH2:13][CH2:12][C:5]1[C:6]3[C:7](=[O:8])[NH:26][CH:24]=[N:1][C:2]=3[S:3][C:4]=1[CH2:19]2 |f:1.2|
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Inputs
Step One
|
Name
|
|
|
Quantity
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40 g
|
|
Type
|
reactant
|
|
Smiles
|
NC=1SC2=C(C1C(=O)OCC)CCC1(OCCO1)C2
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Name
|
|
|
Quantity
|
17.8 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)[O-].[NH4+]
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|
Name
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|
|
Quantity
|
225 mL
|
|
Type
|
reactant
|
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Smiles
|
C(=O)N
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
|
140 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
The resulting mixture was stirred with at 140° C. for 16 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
after which time the heterogeneous contents were removed
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
from heating
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
to cool to rt
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The contents were filtered
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
the solid filter cake
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WASH
|
Type
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WASH
|
|
Details
|
was washed with water (2×60 mL), and suction
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried overnight
|
|
Duration
|
8 (± 8) h
|
Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O1C2(OCC1)CC1=C(CC2)C2=C(N=CNC2=O)S1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 33 g | |
| YIELD: PERCENTYIELD | 88% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
